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2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile 2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile
Brand Name: Vulcanchem
CAS No.: 113762-35-9
VCID: VC20887144
InChI: InChI=1S/C25H27N5O/c1-4-7-14-29(15-8-5-2)21-11-9-19(10-12-21)23-22(18-28)24(20(16-26)17-27)30(13-6-3)25(23)31/h6,9-12H,3-5,7-8,13-15H2,1-2H3
SMILES: CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N
Molecular Formula: C25H27N5O
Molecular Weight: 413.5 g/mol

2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile

CAS No.: 113762-35-9

Cat. No.: VC20887144

Molecular Formula: C25H27N5O

Molecular Weight: 413.5 g/mol

* For research use only. Not for human or veterinary use.

2-[1-Allyl-3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1,5-dihydro-2H-pyrrol-2-ylidene]malononitrile - 113762-35-9

Specification

CAS No. 113762-35-9
Molecular Formula C25H27N5O
Molecular Weight 413.5 g/mol
IUPAC Name 2-[3-cyano-4-[4-(dibutylamino)phenyl]-5-oxo-1-prop-2-enylpyrrol-2-ylidene]propanedinitrile
Standard InChI InChI=1S/C25H27N5O/c1-4-7-14-29(15-8-5-2)21-11-9-19(10-12-21)23-22(18-28)24(20(16-26)17-27)30(13-6-3)25(23)31/h6,9-12H,3-5,7-8,13-15H2,1-2H3
Standard InChI Key PBFVRMTZXJNIMC-UHFFFAOYSA-N
SMILES CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N
Canonical SMILES CCCCN(CCCC)C1=CC=C(C=C1)C2=C(C(=C(C#N)C#N)N(C2=O)CC=C)C#N

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